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The Bafnados-Teitelboim-Zanelli (BTZ) black hole, discovered in 1992, is a solution to Einstein's
field equations in (2+1)-dimensional spacetime with a negative cosmological constant.[1][2]
While existing in a lower-dimensional universe, the BTZ black hole has proven to be a
remarkably significant theoretical laboratory for exploring the profound connections between
gravity, thermodynamics, and quantum field theory.[1][2] Its relative simplicity, compared to its
(3+1)-dimensional counterparts like the Schwarzschild and Kerr black holes, allows for exact
calculations that provide deep insights into the nature of quantum gravity, particularly through
the lens of the anti-de Sitter/Conformal Field Theory (AdS/CFT) correspondence.[3][4][5]

Core Properties of the BTZ Black Hole

Despite its lower dimensionality, the BTZ black hole shares many fundamental properties with
the black holes observed in our universe.[1] It possesses an event horizon, a boundary beyond
which not even light can escape, and for rotating solutions, an inner horizon and an
ergosphere.[1][6] A key feature of the BTZ black hole is that it is asymptotically anti-de Sitter
(AdS), meaning its spacetime geometry approaches that of AdS space at large distances.[2]
This property is crucial for its role in the AAS/CFT correspondence.

The BTZ black hole is characterized by a "no-hair theorem,"” meaning it is fully described by a
small number of conserved quantities: its mass (M), angular momentum (J), and in the case of
a charged black hole, its electric charge (Q).[1]

The Metric of a Rotating BTZ Black Hole
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The geometry of a rotating BTZ black hole is described by the following metric in Boyer-
Lindquist-like coordinates:

where:

NAL = (-M + r2/I2 + J2/4r2)N(1/2)

NAF = (-M + r2/12 + J2/4r2)N(1/2)

NAQ = -J/2r2

| is the AdS radius, related to the negative cosmological constant A by A = -1/2.

The event horizons (outer and inner) are located at the radii r= where (N*.L)? = 0.

Thermodynamic Properties

A striking feature of the BTZ black hole is that it behaves as a thermodynamic object,
possessing temperature and entropy.[1] This analogy to the laws of thermodynamics provides a
deep connection between classical gravity and quantum mechanics.
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Thermodynamic Quantity Formula Description

The thermal radiation

temperature predicted to be
Hawking Temperature (T_H) T H=(_+2-r_-2)/(2ml2r_+) emitted by the black hole due

to quantum effects near the

event horizon.

The entropy of the black hole,
which is proportional to the

. . "area" (in this case, the
Bekenstein-Hawking Entropy

S BH=2mr_+/4Gs circumference) of its event
(S_BH)

horizon.[1] Gs is the three-
dimensional Newton's

constant.

The total energy of the black
Mass (M) M=(r_+2+r_-3) /2 hol
ole.

The rotational energy of the

Angular Momentum (J) J=2r_+r_-/I
black hole.

Significance in the AdS/CFT Correspondence

The most profound significance of the BTZ black hole lies in its role as a concrete example of
the AdS/CFT correspondence. This duality posits that a theory of quantum gravity in a (d+1)-
dimensional anti-de Sitter spacetime is equivalent to a conformal field theory (CFT) living on its
d-dimensional boundary.

In the case of the BTZ black hole, the correspondence is between (2+1)-dimensional gravity in
an asymptotically AdSs spacetime and a (1+1)-dimensional (or 2D) CFT on the boundary.[3][5]
This duality allows for a microscopic understanding of the black hole's thermodynamic
properties.

Entropy Calculation and the Cardy Formula

A major triumph of this correspondence is the microscopic derivation of the BTZ black hole's
entropy. The Bekenstein-Hawking entropy, a macroscopic quantity derived from the geometry
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of the black hole, can be precisely reproduced by counting the microstates of the dual 2D CFT
using the Cardy formula.[7]

The Cardy formula for the asymptotic density of states in a 2D CFT is given by:
S=(m?3)*c* Lo

where c is the central charge of the CFT and Lo is the energy of the state. For the BTZ black
hole, the central charge is ¢ = 3l / 2Gs, and the energy can be related to the black hole's mass.
This calculation provides a statistical mechanics foundation for black hole thermodynamics.[8]

Methodologies and Theoretical Protocols

The study of the BTZ black hole is primarily theoretical, relying on mathematical calculations
within the framework of general relativity and quantum field theory.

Calculating Black Hole Entropy via AdSICFT

The theoretical protocol for calculating the BTZ black hole entropy from the dual CFT involves
the following steps:

« |dentify the Dual CFT: For a BTZ black hole in AdSs, the dual theory is a 2D CFT.

o Determine the Central Charge: The central charge c of the CFT is related to the AdS radius |
and the 3D Newton's constant Gs by the formula ¢ = 31/ 2Gs.

» Relate Black Hole Parameters to CFT Quantities: The mass (M) and angular momentum (J)
of the BTZ black hole are related to the energy and spin of the corresponding state in the
CFT.

o Apply the Cardy Formula: The Cardy formula is used to calculate the entropy of the CFT
state, which then precisely matches the Bekenstein-Hawking entropy of the BTZ black hole.

Visualizing the Concepts

The following diagrams illustrate the key concepts related to the BTZ black hole and its
significance.
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Caption: Structure of a rotating BTZ black hole spacetime.
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Caption: The AdS/CFT correspondence for the BTZ black hole.

In conclusion, the BTZ black hole, despite its lower-dimensional nature, serves as an
invaluable tool for theoretical physicists. It provides a simplified yet rich context to explore the
thermodynamics of black holes and offers a concrete realization of the holographic principle
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through the ADS/CFT correspondence, thereby paving the way for a deeper understanding of
guantum gravity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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